Cas no 72963-93-0 (4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid)

• Product Name: 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid
• CAS No: 72963-93-0
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 2196371
• PubChem ID: 54697499
• Update Time: 2025-10-30

4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid
• STL521628
• JEBJIWLJHQOTIA-UHFFFAOYSA-N
• 2-hydroxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 4-hydroxy-2-oxo-1H-quinoline-3-carboxylic acid
• SCHEMBL3985154
• STL373110
• 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• H27199
• 72963-93-0
• 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic
• Q27144915
• 882-534-1
• BBL030452
• 2-hydroxy-4(1H)-quinolone-3-carboxylic acid
• F0913-4740
• 1,2-dihydro-4-hydroxy-2-oxo-quinoline-3-carboxylic acid
• VS-09817
• CS-0372980
• DTXSID30715998
• SR-01000324952
• SR-01000324952-1
• 2,4-dihydroxyquinoline-3-carboxylic acid
• DTXCID80666744
• CHEBI:74804
• 73776-24-6
• 4-HYDROXY-2-OXO-1,2-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
• AKOS022648136
• AKOS000302735
• 2-hydroxy-4-quinolone-3-carboxylic acid

• Inchi： 1S/C10H7NO4/c12-8-5-3-1-2-4-6(5)11-9(13)7(8)10(14)15/h1-4H,(H,14,15)(H2,11,12,13)
• InChI Key： JEBJIWLJHQOTIA-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C(NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 205.038
• Monoisotopic Mass: 205.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: 1.5

4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid

4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid (CAS No. 72963-93-0): A Comprehensive Overview

4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid (CAS No. 72963-93-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as 4-hydroxyquinoline-3-carboxylic acid, is a derivative of quinoline, a heterocyclic aromatic organic compound. The unique structure and properties of this compound make it an interesting subject for both academic and industrial studies.

The chemical structure of 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid consists of a quinoline ring with a hydroxyl group at the 4-position and a carboxylic acid group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it suitable for a wide range of applications. Recent research has highlighted its potential in areas such as drug discovery, medicinal chemistry, and materials science.

In the realm of medicinal chemistry, 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid has shown promise as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of 4-hydroxyquinoline-3-carboxylic acid exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for the treatment of inflammatory diseases such as arthritis and neurodegenerative disorders.

Moreover, 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid has been explored for its antimicrobial properties. Research conducted by a team at the University of California found that certain derivatives of this compound possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant in light of the growing global concern over antibiotic resistance. The ability to develop new antimicrobial agents from 4-hydroxyquinoline-3-carboxylic acid derivatives could provide much-needed solutions to this pressing health issue.

In addition to its medicinal applications, 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid has also attracted attention in materials science. The unique electronic properties of quinoline derivatives make them suitable for use in organic electronics and photovoltaic devices. A study published in Advanced Materials reported that 4-hydroxyquinoline-3-carboxylic acid can be used as a building block for the synthesis of conjugated polymers with high charge transport efficiency. These polymers have potential applications in organic solar cells and field-effect transistors.

The synthesis of 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid can be achieved through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of 4-hydroxybenzaldehyde with malononitrile followed by cyclization to form the quinoline ring. The resulting compound can then be further modified through functional group transformations to produce a wide range of derivatives with tailored properties.

Despite its promising applications, the use of 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid requires careful consideration of safety and environmental factors. Researchers must adhere to standard laboratory practices to ensure safe handling and disposal of the compound. Additionally, ongoing studies are needed to fully understand the long-term effects of this compound on human health and the environment.

In conclusion, 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid (CAS No. 72963-93-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for drug discovery, antimicrobial applications, and materials science. As research continues to uncover new insights into its behavior and applications, 4-hydroxyquinoline-3-carboxylic acid is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.